molecular formula C16H19N3O2 B262379 1-[(5,5-Dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

1-[(5,5-Dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

Cat. No. B262379
M. Wt: 285.34 g/mol
InChI Key: WHOMOKZCFTVRGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(5,5-Dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, also known as DMDCO-PhE, is a chemical compound that has been studied for its potential applications in scientific research. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, as well as advantages and limitations for lab experiments, have been explored in various studies.

Mechanism of Action

The mechanism of action of 1-[(5,5-Dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is not fully understood, but it is believed to be related to its ability to inhibit the activity of certain enzymes and proteins in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a role in inflammation. It has also been found to inhibit the activity of protein kinase C (PKC), which is a protein that is involved in cell signaling.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of COX-2, which is an enzyme that produces inflammatory prostaglandins. This compound has also been found to have anti-oxidant properties, which protect cells from oxidative damage. In addition, this compound has been found to have neuroprotective properties, which protect neurons from damage and death.

Advantages and Limitations for Lab Experiments

1-[(5,5-Dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to have low toxicity, which makes it safe to use in experiments. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. In addition, its efficacy and safety in humans have not been fully established.

Future Directions

There are many possible future directions for research on 1-[(5,5-Dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile. One direction is to further explore its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential use in cancer treatment. Additionally, further studies are needed to fully understand its mechanism of action and to establish its safety and efficacy in humans.

Synthesis Methods

1-[(5,5-Dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is synthesized using a specific method that involves the reaction of 2,6-dimethyl-3,5-dicarbethoxy-4-cyano pyridine with 5,5-dimethylcyclohexane-1,3-dione in the presence of ammonium acetate and acetic acid. The reaction results in the formation of this compound, which can be purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-[(5,5-Dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has been studied for its potential applications in scientific research. It has been found to have anti-inflammatory, anti-oxidant, and neuroprotective properties, which make it a promising compound for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. This compound has also been studied for its potential use in cancer treatment, as it has been found to inhibit the growth of cancer cells in vitro.

properties

Molecular Formula

C16H19N3O2

Molecular Weight

285.34 g/mol

IUPAC Name

1-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]-4,6-dimethyl-2-oxopyridine-3-carbonitrile

InChI

InChI=1S/C16H19N3O2/c1-10-5-11(2)19(15(21)14(10)9-17)18-12-6-13(20)8-16(3,4)7-12/h5-6,18H,7-8H2,1-4H3

InChI Key

WHOMOKZCFTVRGD-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C(=O)N1NC2=CC(=O)CC(C2)(C)C)C#N)C

Canonical SMILES

CC1=CC(=C(C(=O)N1NC2=CC(=O)CC(C2)(C)C)C#N)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.